2-{[2,2'-bithiophene]-5-yl}-S-(2-chlorophenyl)-2-hydroxyethane-1-sulfonamido

Specification

• CAS No.: 2097932-13-1
• Molecular Formula: C16H14ClNO3S3
• Molecular Weight: 399.92
• IUPAC Name: 2-chloro-N-[2-hydroxy-2-(5-thiophen-2-ylthiophen-2-yl)ethyl]benzenesulfonamide
• Standard InChI: InChI=1S/C16H14ClNO3S3/c17-11-4-1-2-6-16(11)24(20,21)18-10-12(19)13-7-8-15(23-13)14-5-3-9-22-14/h1-9,12,18-19H,10H2
• Standard InChI Key: VZERPNQFDTUSMZ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)S(=O)(=O)NCC(C2=CC=C(S2)C3=CC=CS3)O)Cl

Introduction

Synthesis and Chemical Reactions

The synthesis of similar compounds typically involves several steps, including:

• Cross-Coupling Reactions: To link the bithiophene and chlorophenyl moieties.

• Nucleophilic Substitution: To introduce the sulfonamido group.

• Oxidation/Reduction: To modify the hydroxyethane group if necessary.

Potential Applications

Given its structural components, 2-{[2,2'-bithiophene]-5-yl}-S-(2-chlorophenyl)-2-hydroxyethane-1-sulfonamido may have applications in:

• Organic Electronics: Due to the bithiophene's electronic properties.

• Medicinal Chemistry: The sulfonamido group can contribute to biological activity, such as anticancer or anti-inflammatory effects.

Comparison with Similar Compounds

Compound Name	Structural Features	Unique Properties
2-{[2,2'-bithiophene]-5-yl}-S-(3-fluorophenyl)-2-hydroxyethane-1-sulfonamido	Bithiophene + Fluorophenyl	Potential in organic electronics and medicinal chemistry
N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-3-(3-chlorophenyl)propanamide	Bithiophene + Chlorophenyl	Electronic properties suitable for organic light-emitting diodes
N-(3-Cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide	Benzothiophene + Thiadiazole	Potential as a 5-lipoxygenase inhibitor

Research Findings and Future Directions

While specific research findings on 2-{[2,2'-bithiophene]-5-yl}-S-(2-chlorophenyl)-2-hydroxyethane-1-sulfonamido are not available, studies on similar compounds suggest that bithiophene derivatives can exhibit significant biological activities and electronic properties. Future research should focus on synthesizing this compound and evaluating its potential applications in both organic electronics and medicinal chemistry.